3-(4-chloro-3-nitrobenzamido)-N-(4-methoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(4-chloro-3-nitrobenzoyl)amino]-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H16ClN3O6/c1-32-15-9-7-14(8-10-15)25-23(29)21-20(16-4-2-3-5-19(16)33-21)26-22(28)13-6-11-17(24)18(12-13)27(30)31/h2-12H,1H3,(H,25,29)(H,26,28)
• InChI Key: KOPYNQDDMLOZRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C23H16ClN3O6
• Molecular Weight: 465.8 g/mol

Description

3-(4-chloro-3-nitrobenzamido)-N-(4-methoxyphenyl)benzofuran-2-carboxamide, also known as CNB-001, is a novel compound with potential therapeutic applications. CNB-001 is a synthetic molecule that has been designed to target specific cellular pathways and modulate their activity.

Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on the decomposition of benzoylthioureas into benzamides and thiobenzamides under solvent-free conditions using iodine-alumina as the catalyst. This process highlights the reactivity of similar compounds when exposed to specific catalysts, indicating their potential for synthesis in solvent-free conditions, which is beneficial for green chemistry applications (Nahakpam et al., 2015).

Corrosion Inhibition

A study on the synthesis, characterization, and corrosion inhibition studies of N-phenyl-benzamide derivatives on mild steel in acidic conditions demonstrated the impact of electron-withdrawing and electron-donating substituents on corrosion inhibition efficiency. This suggests that similar compounds could be explored for their corrosion inhibition properties, providing insights into materials science and engineering applications (Mishra et al., 2018).

Antitumor and Antimicrobial Activities

Compounds isolated from marine endophytic fungi, including derivatives of benzofuran, have shown moderate antitumor and antimicrobial activities. This opens avenues for research into the bioactive potential of similar benzofuran derivatives in developing new therapeutic agents (Xia et al., 2011).

Anti-inflammatory and Analgesic Agents

The synthesis of novel benzodifuranyl compounds derived from visnaginone and khellinone as anti-inflammatory and analgesic agents shows the pharmaceutical applications of complex organic molecules. These compounds exhibited significant COX-2 inhibition and analgesic activity, suggesting the potential for developing new drugs (Abu‐Hashem et al., 2020).

Cytotoxicity against Cancer Cell Lines

The synthesis and evaluation of 6-pyrrolidinyl-2-(2-substituted phenyl)-4-quinazolinones for their cytotoxicity against various cancer cell lines highlight the potential of complex organic molecules in cancer research. These compounds showed significant cytotoxic effects, indicating their potential as anticancer agents (Hour et al., 2007).